Cas no 1269494-42-9 (Methyl 5-iodo-2-[(2,2,2- trifluoroacetyl)amino]benzoate)

• Product Name: Methyl 5-iodo-2-[(2,2,2- trifluoroacetyl)amino]benzoate
• CAS No: 1269494-42-9
• MF: C₁₀H₇F₃INO₃
• MW: 373.067165613174
• MDL: MFCD18452079
• CID: 5168242
• Update Time: 2025-06-08

Methyl 5-iodo-2-[(2,2,2- trifluoroacetyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-iodo-2-[(2,2,2- trifluoroacetyl)amino]benzoate

• MDL： MFCD18452079
• Inchi： 1S/C10H7F3INO3/c1-18-8(16)6-4-5(14)2-3-7(6)15-9(17)10(11,12)13/h2-4H,1H3,(H,15,17)
• InChI Key： WJIGMWXQYRRSNF-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(I)=CC=C1NC(C(F)(F)F)=O

Additional information on Methyl 5-iodo-2-[(2,2,2- trifluoroacetyl)amino]benzoate

Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate: A Comprehensive Overview

Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate (CAS No. 1269494-42-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an iodine substituent and a trifluoroacetyl group, which contribute to its diverse chemical and biological properties. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate is of particular interest due to its potential for use in various medicinal applications. The presence of the iodine substituent at the 5-position of the benzene ring and the trifluoroacetyl group at the amino position imparts unique electronic and steric properties to the molecule. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

Recent studies have highlighted the importance of iodinated compounds in drug discovery and development. Iodine atoms are often introduced into drug molecules to enhance their metabolic stability and improve their pharmacokinetic properties. The trifluoroacetyl group, on the other hand, is known for its ability to protect amino groups during synthetic transformations and can be easily removed under mild conditions. This dual functionality makes Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate a highly versatile building block in organic synthesis.

The synthesis of Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate has been extensively studied in recent years. One common approach involves the reaction of 5-iodoanthranilic acid with trifluoroacetic anhydride to form the trifluoroacetamide derivative, followed by esterification with methanol. This method yields high purity products and is widely used in both academic and industrial settings. Alternative synthetic routes have also been explored to improve yield and reduce reaction times, contributing to the growing body of knowledge in this area.

In terms of biological activity, Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate has shown promise in several areas of research. For instance, it has been investigated as a potential lead compound for the development of new anticancer agents. Studies have demonstrated that derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, making them attractive candidates for further optimization and clinical evaluation.

Additionally, the compound's ability to modulate specific biological pathways has been explored in preclinical studies. Research has shown that certain derivatives can inhibit key enzymes involved in signal transduction pathways, suggesting potential applications in treating diseases characterized by aberrant signaling. These findings underscore the importance of continued research into the biological properties of Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate and its derivatives.

The safety profile of Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate is another critical aspect that has been evaluated in recent studies. Toxicological assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further development as a pharmaceutical agent. However, as with any new chemical entity (NCE), rigorous safety testing is essential to ensure its safe use in humans.

In conclusion, Methyl 5-iodo-2-[(2,2,2-trifluoroacetyl)amino]benzoate (CAS No. 1269494-42-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic utility make it an important building block for the development of new drugs and therapeutic agents. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as a valuable tool in modern drug discovery efforts.